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Compound of Interest

Compound Name: Flavanomarein

CAS No.: 577-38-8

Cat. No.: B191238

Get Quote

Executive Summary & Compound Identity
Flavanomarein (Isookanin-7-O-glucoside) is a bioactive dihydrochalcone glycoside primarily

isolated from Coreopsis tinctoria and Bidens species.[1] Unlike simple flavonoids, its flexible

dihydrochalcone scaffold allows for unique binding modalities with protein targets.

Current pharmacological consensus identifies two primary mechanisms of action:

Direct Enzymatic Inhibition: Potent inhibition of Influenza A Neuraminidase (NA), preventing

viral egress.

Signal Transduction Modulation: Activation of the Nrf2/HO-1 antioxidant axis, providing

cytoprotection against oxidative stress (neuroprotective and anti-diabetic contexts).[1]

Physicochemical Profile
Table 1: Molecular Specifications of Flavanomarein
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Property Specification

IUPAC Name

(2S)-2-(3,4-dihydroxyphenyl)-8-hydroxy-7-

[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxy-2,3-

dihydrochromen-4-one

Common Synonym Isookanin-7-O-glucoside

CAS Registry 577-38-8

Molecular Formula C21H22O11

Molecular Weight 450.39 g/mol

Solubility

Soluble in DMSO (>10 mM), Methanol; Poorly

soluble in water (requires glycosidic cleavage

for high bioavailability)

Key Structural Feature

C-7 Glucoside moiety attached to the A-ring;

Catechol group on B-ring (critical for antioxidant

redox cycling)

Primary Mechanism I: Neuraminidase (NA) Inhibition
The most distinct pharmacological application of Flavanomarein is its antiviral activity against

Influenza A. It acts as a non-competitive or mixed-type inhibitor of the viral Neuraminidase

enzyme.

Mechanism of Action
Neuraminidase is responsible for cleaving terminal sialic acid residues from host cell receptors,

a step required for the release of progeny virions.[2][3][4]

Binding Interface: Flavanomarein occupies the NA active site (specifically the 150-cavity in

group-1 NAs).[1] The 3',4'-dihydroxyl groups (catechol) on the B-ring form hydrogen bonds

with conserved arginine residues (Arg152, Arg292) within the enzyme's catalytic pocket.

Steric Hindrance: The bulky 7-O-glucoside moiety extends outward, creating steric

interference that prevents the natural substrate (sialic acid) from entering the catalytic cleft.
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[1]

Outcome: Viral aggregation at the cell surface and prevention of viral spread to neighboring

cells.

Visualization: Viral Egress Blockade
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Figure 1: Flavanomarein interrupts the influenza lifecycle by inhibiting Neuraminidase-

mediated cleavage of sialic acid, leading to viral aggregation rather than release.[1]

Primary Mechanism II: Nrf2/HO-1 Antioxidant
Signaling
Beyond viral targets, Flavanomarein exerts potent cytoprotective effects, particularly in

neurodegenerative (Alzheimer's) and metabolic (Diabetes) models.[1] This is mediated by the

Keap1-Nrf2-ARE pathway.[1]

Mechanism of Action[5][6][7][8]
Keap1 Modification: Under basal conditions, Nrf2 is tethered in the cytoplasm by Keap1 and

targeted for ubiquitination.[5] Flavanomarein acts as an electrophile, modifying cysteine

thiols (Cys151) on Keap1.

Nuclear Translocation: This modification induces a conformational change in Keap1,

preventing Nrf2 ubiquitination.[1] Stabilized Nrf2 translocates to the nucleus.
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Transcriptional Activation: Nrf2 binds to the Antioxidant Response Element (ARE) sequences

in the promoter regions of cytoprotective genes.

Enzyme Induction: Upregulation of Heme Oxygenase-1 (HO-1) and NAD(P)H:quinone

oxidoreductase 1 (NQO1), which scavenge Reactive Oxygen Species (ROS).[1]

Visualization: Nrf2 Activation Pathway
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Figure 2: Flavanomarein promotes the dissociation of Nrf2 from Keap1, driving the

transcription of antioxidant enzymes like HO-1.[1]
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Experimental Validation Protocols
To validate these mechanisms in a drug development pipeline, the following self-validating

protocols are recommended.

Protocol A: Neuraminidase Inhibition Assay
(Fluorometric)
Purpose: Quantify IC50 of Flavanomarein against Influenza NA.

Reagent Prep:

Buffer: 32.5 mM MES buffer (pH 6.5) with 4 mM CaCl2.[1]

Substrate: 2'-(4-Methylumbelliferyl)-α-D-N-acetylneuraminic acid (MUNANA).[1]

Enzyme: Recombinant Influenza A (H1N1) Neuraminidase.[1]

Workflow:

Step 1: Plate 10 μL of Flavanomarein (serial dilutions: 0.1 μM to 100 μM) in a black 96-

well plate.

Step 2: Add 10 μL of NA enzyme solution. Incubate at 37°C for 30 mins (allows inhibitor

binding).[1]

Step 3: Add 30 μL of MUNANA substrate (20 μM final conc).

Step 4: Incubate at 37°C for 60 mins.

Step 5: Terminate reaction with 150 μL of Stop Solution (0.1 M Glycine, pH 10.7, 25%

Ethanol).

Detection: Measure fluorescence at Ex/Em = 365/450 nm.

Validation Check: Include Oseltamivir carboxylate as a positive control. IC50 should be in the

nanomolar range.
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Protocol B: Nrf2 Nuclear Translocation Analysis
(Western Blot)
Purpose: Confirm mechanism of antioxidant upregulation.

Cell Culture: Seed PC12 or HepG2 cells (2 x 10^5 cells/well).

Treatment:

Group 1: Vehicle (DMSO < 0.1%).[1]

Group 2: Flavanomarein (10, 20, 40 μM) for 24 hours.

Group 3: Positive Control (Sulforaphane).[1]

Fractionation:

Lyse cells using a Nuclear/Cytoplasmic Extraction Kit (e.g., NE-PER™).[1]

Critical Step: Ensure no cross-contamination of fractions (verify with Lamin B1 for nucleus

and GAPDH for cytoplasm).

Blotting:

Run SDS-PAGE.[1] Transfer to PVDF.[1]

Primary Antibody: Anti-Nrf2 (1:1000).[1]

Secondary Antibody: HRP-conjugated IgG.[1]

Analysis:

Quantify band intensity.[1]

Success Criteria: A dose-dependent increase in Nuclear Nrf2 / Cytosolic Nrf2 ratio

compared to vehicle.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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